Cas no 517920-71-7 (2-Chloro-5-fluoro-4-nitroaniline)

• Product Name: 2-Chloro-5-fluoro-4-nitroaniline
• CAS No: 517920-71-7
• MF: C₆H₄ClFN₂O₂
• MW: 190.55956363678
• MDL: MFCD03094272
• CID: 892690
• PubChem ID: 2773698
• Update Time: 2025-04-19

2-Chloro-5-fluoro-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-4-nitroaniline
• D95187
• MFCD03094272
• 2-chloro-5-fluoro-4-nitro-aniline
• AKOS016846172
• PB42966
• DB-071414
• 2-Chloro-5-fluoro-4-nitrobenzenamine
• 2-chloro-5-fluoro-4-nitroaniline, AldrichCPR
• SCHEMBL13216553
• PS-10598
• SY321678
• CS-0453222
• DTXSID30378648
• 517920-71-7

• MDL： MFCD03094272
• Inchi： 1S/C6H4ClFN2O2/c7-3-1-6(10(11)12)4(8)2-5(3)9/h1-2H,9H2
• InChI Key： LPVHTLPXIISIRD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 189.9945332g/mol
• Monoisotopic Mass: 189.9945332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.591±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 128-131
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

2-Chloro-5-fluoro-4-nitroaniline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：